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Compound of Interest

Compound Name: Methylene

Cat. No.: B1212753

This guide provides immediate safety protocols and logistical information for researchers,
scientists, and drug development professionals handling methylene chloride (also known as
dichloromethane or DCM). Adherence to these procedures is critical to minimize exposure and
ensure a safe laboratory environment.

Health Hazards and Exposure Limits

Methylene chloride is a volatile, colorless liquid with a sweet, chloroform-like odor.[1] It is
classified as a probable human carcinogen and can cause damage to the liver, blood, and
central nervous system with repeated or prolonged exposure.[2] Short-term exposure to high
concentrations can lead to dizziness, headaches, nausea, and irritation of the eyes and
respiratory tract.[3][4]

It is crucial to be aware of the established occupational exposure limits for methylene chloride.
These limits define the maximum concentration of a substance to which a worker can be
exposed over a specified period.
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Exposure Limit

Agency Value Notes
Type

o 8-hour time-weighted
Permissible Exposure

OSHA 25 ppm average (TWA)[4][5
Limit (PEL) pp ge (TWA)[4][5]
[6]
Short-Term Exposure ] ]
o OSHA 125 ppm 15-minute period[4][5]
Limit (STEL)
8-hour TWA, triggers
] monitoring and
Action Level OSHA 12.5 ppm

medical

surveillance[4]

Threshold Limit Value

ACGIH 50 ppm 8-hour TWA[5]
(TLV)
Recommended NIOSH Lowest Feasible Due to its
Exposure Limit (REL) Concentration carcinogenicity[5][6]
Inhalation Exposure

o EPA (TSCA) 2 ppm 8-hour TWA[7]

Limit
Short-Term Inhalation ] ]

EPA (TSCA) 16 ppm 15-minute period[7]

Limit

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling methylene chloride to prevent
skin and eye contact, and inhalation of vapors.

Methylene chloride readily penetrates standard laboratory gloves like nitrile and latex.[1][8]
Therefore, a specific double-gloving technique must be employed.
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Glove Layer Recommended Materials Purpose

Polyethylene/Ethylene Vinyl
Alcohol (PE/EVOH) laminate
(e.g., SilverShield®/4H®), ) )
Inner Glove ) resistance against methylene
Polyvinyl Alcohol (PVA), or

Viton®/Butyl rubber laminate.
[11[8][°]

Provides primary chemical

chloride penetration.

Protects the inner glove from

Outer Glove Nitrile or Neoprene.[1][8][9] cuts, tears, and punctures.[1]

[8][°]

Key Glove Practices:

¢ Inspect gloves for any signs of degradation before use.[9]

o Change gloves frequently, and immediately if contamination is suspected.[1][8]

» Use proper glove removal techniques to avoid skin contact with the outer surface.[10]

e Minimum Requirement: Safety glasses with side shields meeting ANSI/ISEA Z87.1 standards
are required for use in a closed system.[1][8]

» Splash Hazard: Chemical splash goggles are mandatory when a splash hazard exists.[1][8]
For significant splash risks, a face shield should be worn in addition to goggles.[9][11]

» Contact Lenses: Avoid wearing contact lenses when working with methylene chloride.[3][8]
e Lab Coat: A fully buttoned laboratory coat is required.[1][8]

o Apron: For transferring or using large quantities, a chemically resistant apron should be worn
over the lab coat.[1][8]

» Respiratory Protection: All work with open containers of methylene chloride must be
conducted in a certified chemical fume hood.[1][11] If engineering controls cannot maintain
exposure below the PEL, supplied-air respirators are required. Filter cartridge respirators are
not effective against methylene chloride.[3][9]
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Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is essential for safety.

Designated Area: All work with methylene chloride should be conducted in a designated
area, clearly labeled as such.[1][11]

Ventilation: Handle open containers only within a chemical fume hood to minimize vapor
inhalation.[1][11]

Quantity: Use the smallest practical quantity of methylene chloride for your experiment.[1]
[11]

Container Management: Keep containers tightly closed when not in use.[1][8]

Transportation: When moving methylene chloride, use secondary containment, such as a
bottle carrier.[1][8]

Post-Work Decontamination: After work is complete, wipe down the work area with a soap
and water solution.[1][11]

Store methylene chloride in a cool, well-ventilated area.[1][8]

Use secondary containment and store away from incompatible materials such as strong
oxidizers, caustics, and chemically active metals (e.g., aluminum, magnesium, sodium,
potassium).[1][8]

Avoid storing containers on the floor and away from ignition sources.[1]

Small Spills (<250 mL) inside a fume hood: Trained personnel wearing appropriate PPE can
clean up the spill using absorbent pads.[11][12]

Large Spills (>250 mL) or spills outside a fume hood: Evacuate the area immediately and
restrict access.[12] Notify your institution's Environmental Health & Safety (EHS) department.
[12]

Skin Exposure: Immediately remove contaminated clothing and flush the affected skin with
soap and water for at least 15 minutes in a safety shower.[2][12]
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o Eye Exposure: Flush eyes for at least 15 minutes at an emergency eyewash station and
seek immediate medical attention.[3][12]

e Hazardous Waste: All spent, unused, and expired methylene chloride, as well as
contaminated materials (e.g., gloves, absorbent pads), must be disposed of as hazardous
waste.[1][13]

o Waste Containers: Collect waste in a designated, properly labeled, and sealed container. Do
not dispose of methylene chloride down the sink.[10]

» Collection: Follow your institution's specific procedures for hazardous waste collection.[12]

Methylene Chloride Handling Workflow
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Caption: Workflow for safe handling of Methylene Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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